Cas no 820222-47-7 (Spiro[3.4]octan-5-one, 6-methyl-)

• Product Name: Spiro[3.4]octan-5-one, 6-methyl-
• CAS No: 820222-47-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 701100
• PubChem ID: 57771390
• Update Time: 2025-04-19

Spiro[3.4]octan-5-one, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octan-5-one, 6-methyl-
• 7-methylspiro[3.4]octan-8-one
• DTXSID80727869
• 6-Methylspiro[3.4]octan-5-one
• 820222-47-7

• Inchi： 1S/C9H14O/c1-7-3-6-9(8(7)10)4-2-5-9/h7H,2-6H2,1H3
• InChI Key： RDFFTBUPNJPDNB-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCC21CCC2

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų